Cas no 739357-68-7 (trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine)

• Product Name: trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine
• CAS No: 739357-68-7
• CID: 4655902
• Update Time: 2025-05-26

trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine

Additional information on trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine

Professional Introduction to trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine (CAS No. 739357-68-7)

trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of fused ring systems, specifically a pyridine derivative embedded within a furan ring. The molecular structure of trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine presents a complex and intricate framework that has intrigued researchers for its potential applications in drug discovery and development.

The chemical formula of this compound is C₁₁H₁₅NO₂. Its molecular weight is approximately 187.24 g/mol. The presence of both nitrogen and oxygen atoms in its structure contributes to its reactivity and makes it a promising candidate for various biochemical interactions. The compound's stability under different conditions and its ability to undergo various chemical transformations make it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these compounds, those with fused ring systems have shown particular promise due to their ability to mimic natural products and biological pathways. trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine, with its intricate fused ring architecture, has emerged as a key compound in this area.

One of the most compelling aspects of trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2,3-c]pyridine is its potential as a pharmacophore in drug design. The compound's structure allows for the attachment of various functional groups at different positions along the ring system. This flexibility makes it an ideal candidate for creating derivatives with specific biological activities. Researchers have been exploring its use in developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of trans-2,3,3a,4,5,6,7,7a-octahydrofuro[2